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An In-depth Technical Guide to the High-Pressure Phase Behavior of Diaspore

Introduction

Diaspore, with the chemical formula a-AlIO(OH), is a dense aluminum oxyhydroxide mineral
that crystallizes in the orthorhombic system with the space group Pbnm.[1][2] It is a major
component of bauxite, the primary ore of aluminum, and is also found in emery deposits and as
a hydrothermal alteration product of aluminous minerals.[2][3] The study of diaspore under
high-pressure and high-temperature (HPHT) conditions is crucial for understanding the
geological processes in Earth's crust and upper mantle, where such conditions prevail. This
guide provides a comprehensive overview of the phase transitions and stability of diaspore
under high pressure, summarizing key experimental findings, methodologies, and quantitative
data for researchers in mineral physics, materials science, and related fields.

High-Pressure Stability and Compressibility of
Diaspore

Numerous studies have demonstrated that diaspore is a remarkably stable phase over a wide
range of pressures at ambient temperature. Investigations using single-crystal synchrotron X-
ray diffraction have been conducted up to 51.5 GPa without revealing any phase transitions.[4]
The primary response of the diaspore crystal structure to increasing pressure is compression,
which is anisotropic in nature.
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At ambient temperature, the a-axis of the unit cell is significantly more compressible than the b
and c axes.[1] This behavior is also observed at elevated temperatures. For instance, at 1900
K, the a-axis remains more compressible in the low-pressure range (13.5-18 GPa), while all
three axes show similar compressibility at higher pressures (18-27.8 GPa).[5][6] This
anisotropic compression is linked to the arrangement of hydrogen bonds, which are roughly
aligned with the a-axis.[1]

The pressure-volume relationship of diaspore has been determined in several studies,
allowing for the calculation of its equation of state (EoS). The bulk modulus (Ko), a measure of
a material's resistance to compression, and its pressure derivative (K'o) are key parameters of
the EoS.

High-Temperature, High-Pressure Transition:
Dehydration to Corundum

While diaspore does not undergo a solid-solid phase transition at high pressures and room
temperature, it decomposes at elevated temperatures into corundum (a-Al20s3) and water
(H20). This dehydration reaction is a critical equilibrium in metamorphic petrology and has
been investigated experimentally over a range of pressures.

The equilibrium curve for the reaction:
2 AIO(OH) (Diaspore) = Al20s (Corundum) + H20

has been determined through reversal experiments, where the growth of either diaspore or
corundum is observed to constrain the precise pressure-temperature (P-T) boundary.[3]

Data Presentation

The quantitative data from various high-pressure studies on diaspore are summarized below
for comparative analysis.

Table 1: Equation of State (EoS) Parameters for Diaspore
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Pressure

Experime

Temperat Referenc
Vo (A3) Ko (GPa) K'o Range ntal
ure (K) e
(GPa) Method
) Synchrotro
118.15 (4)  153(2) 2.4 (3) Ambient - [4]
n XRD
Synchrotro
137.6 - 300 13.5-27.8 [1][5]
n XRD
Synchrotro
124.8 - 1900 13.5-27.8 [1][5]
n XRD
1703 +6 4.40+0.3  Ambient 0-65 EDXD [7118]

Vo: Zero-pressure unit-cell volume; Ko: Zero-pressure bulk modulus; K'o: Pressure derivative of
the bulk modulus; XRD: X-ray Diffraction; EDXD: Energy Dispersive X-ray Diffraction.

Table 2: Experimental P-T Conditions for the Diaspore-Corundum Equilibrium

Temperature Range Experimental

Pressure (kbar) . Reference
(°C) Technique

15 488 - 519 Piston-cylinder [3]

25 581 - 600 Piston-cylinder [3]

30 629 - 648 Piston-cylinder [3]

40 675 - 696 Piston-cylinder [3]

50 695 - 719 Piston-cylinder [3]

Experimental Protocols

The investigation of mineral phases under extreme conditions requires specialized equipment
capable of generating and maintaining high pressures and temperatures while allowing for in-
situ measurements.[9][10][11][12][13]

High-Pressure Generation
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Diamond Anvil Cell (DAC): The DAC is the most common device for achieving static
pressures exceeding several hundred GPa.[5][13] It consists of two opposing brilliant-cut
diamonds that compress a small sample contained within a gasket hole. A pressure-
transmitting medium (e.g., a 4:1 methanol/ethanol mixture or inert gases like neon) is used to
ensure quasi-hydrostatic conditions.[8] Pressure is typically measured using the ruby
fluorescence method.

Piston-Cylinder and Multi-Anvil Apparatus: For experiments requiring larger sample volumes,
particularly for studying dehydration reactions, piston-cylinder and multi-anvil presses are
employed.[3][9][12] These devices can achieve pressures in the range of several GPa to ~25
GPa and are equipped with internal furnaces for heating.[9]

In-situ Characterization Techniques

Synchrotron X-ray Diffraction (XRD): High-brilliance synchrotron X-ray sources are essential
for performing diffraction experiments on the micron-sized samples within a DAC.[14][15]
Angle-dispersive or energy-dispersive XRD patterns are collected at various pressures to
determine the crystal structure, lattice parameters, and unit-cell volume, allowing for the
detection of phase transitions and the calculation of E0S parameters.[3][15]

Raman Spectroscopy: This technique probes the vibrational modes of a material.[14] In high-
pressure studies, Raman spectroscopy is used to track changes in the vibrational spectra as
a function of pressure.[16][17] The appearance of new peaks or the disappearance of
existing ones can signify a phase transition. For diaspore, Raman studies confirm its
stability, showing that its characteristic peaks shift to higher wavenumbers with increasing
pressure.[14]

Visualizations
Experimental Workflow

The following diagram illustrates a typical workflow for investigating mineral properties at high

pressure using a diamond anvil cell coupled with in-situ analytical techniques.
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Caption: Workflow for high-pressure experiments using a Diamond Anvil Cell (DAC).
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Phase Relations of AIO(OH)

The diagram below shows the pressure-temperature stability field of diaspore and its
relationship to the dehydration product, corundum.

P-T Phase Diagram for AIO(OH)
Temperature (°C)

Pressure (GPa)

Corundum + H20

2 AIO(OH) = Al20s + H20

Diaspore
(a-AIOOH)

Click to download full resolution via product page

Caption: Schematic P-T diagram showing the stability of diaspore.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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